2-[3-(4-fluoro-3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N,N-dipropylacetamide

• IUPAC Name: 2-[3-(4-fluoro-3-methylphenyl)-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]-N,N-dipropylacetamide
• InChI: InChI=1S/C21H25FN3O3S/c1-4-9-23(10-5-2)18(26)13-24-17-8-11-29-19(17)20(27)25(21(24)28)15-6-7-16(22)14(3)12-15/h6-8,11-12,19H,4-5,9-10,13H2,1-3H3/q+1
• InChI Key: PLKZBPMTTRCSKV-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C[N+]1=C2C=CSC2C(=O)N(C1=O)C3=CC(=C(C=C3)F)C
• Molecular Formula: C21H25FN3O3S+
• Molecular Weight: 418.5 g/mol
• CAS No.: 1261020-96-5

Description

2-[3-(4-fluoro-3-methylphenyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]-N,N-dipropylacetamide is a useful research compound. Its molecular formula is C21H24FN3O3S and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research has shown that derivatives of thieno[3,2-d]pyrimidine, which is structurally related to the compound , demonstrate potent anticancer activity. These derivatives are comparable to doxorubicin in their effectiveness against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety, closely related to the compound , have been synthesized and shown to possess promising in vitro antimicrobial activity against a range of bacteria and fungi (El Azab & Abdel-Hafez, 2015).

Herbicidal Activity

N-(2-Fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydro-pyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives, structurally similar to the compound of interest, have been shown to have significant herbicidal activities against various dicotyledonous weeds (Wu et al., 2011).

Fungicidal Activities

Fluorine-containing pyrido[4,3-d]pyrimidin-4(3H)-ones, similar to the compound , have demonstrated inhibition activities against Rhizoctonia solani and Botrytis cinerea at specific dosages (Ren et al., 2007).

Aldose Reductase Inhibition

2,4-Dioxo-thieno[2,3-d]pyrimidin-1-acetic acids, structurally related to the target compound, have been tested for their aldose reductase inhibitory activity. Some of these compounds have shown potent inhibitory activity, suggesting potential applications in managing complications related to diabetes (Ogawva et al., 1993).